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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936

Introduction

Isobutyl propionate is an ester recognized for its characteristic rum-like, fruity aroma, making
it a valuable compound in the food and fragrance industries.[1][2][3] It is synthesized via the
Fischer esterification of propanoic acid with isobutanol, a reaction catalyzed by a strong acid.[4]
[5] This process is a classic example of an equilibrium reaction, where the formation of the
ester is favored by either using an excess of one of the reactants or by removing the water
produced during the reaction.[6][7]

This document provides a comprehensive, step-by-step protocol for the laboratory-scale
synthesis, purification, and characterization of isobutyl propionate.

Materials and Equipment
Reagents and Chemicals
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Molar Mass ( . Supplier
Reagent Formula Purity
g/mol) Example
Propanoic Acid C3HeO2 74.08 >99% Merck
Isobutanol C4aH100 74.12 >98.5% Merck
Sulfuric Acid
H2S0a4 98.08 95-98% Fisher Scientific
(conc.)
Sodium Saturated
) NaHCO:s 84.01 ) -
Bicarbonate Solution
] ) Saturated
Sodium Chloride NacCl 58.44 -

Solution (Brine)

Anhydrous
Na2S04
Sodium Sulfate

142.04 Granular -

Equipment
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Equipment

Purpose

Round-bottom flask (100 mL)

Reaction vessel

Reflux condenser

To prevent loss of volatile reactants and

products

Heating mantle

For controlled heating of the reaction

Magnetic stirrer and stir bar

For homogenous mixing of the reaction mixture

Separatory funnel (250 mL)

For liquid-liquid extraction (work-up)

Erlenmeyer flasks (various sizes)

For temporary storage of solutions

Beakers (various sizes)

For preparing solutions

Graduated cylinders

For measuring liquid volumes

Simple distillation apparatus

For final purification of the product

pH paper

To check for neutrality during work-up

FT-IR Spectrometer

For functional group analysis

NMR Spectrometer

For structural elucidation

Gas Chromatograph (GC)

For purity analysis

Experimental Protocol

Reaction Setup (Fischer Esterification)

e Preparation: Ensure all glassware is clean and dry. The reaction should be set up in a fume

hood.

e Charging the Flask: To a 100 mL round-bottom flask containing a magnetic stir bar, add 14.8

g (0.20 mol) of isobutanol.

» Addition of Acid: In a separate beaker, measure 7.4 g (0.10 mol) of propanoic acid. Add the

propanoic acid to the round-bottom flask.
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Catalyst Addition: Slowly and carefully add 1 mL of concentrated sulfuric acid to the mixture
while stirring. This addition is exothermic and should be done with caution.

Apparatus Assembly: Attach the reflux condenser to the round-bottom flask and ensure a
steady flow of cooling water through the condenser jacket. Place the entire setup on a
heating mantle.

Reaction Execution

Heating: Gently heat the reaction mixture to a reflux. A steady reflux should be maintained
for 60-90 minutes to ensure the reaction proceeds towards completion.

Cooling: After the reflux period, turn off the heating mantle and allow the mixture to cool to
room temperature.

Work-up and Isolation

Transfer: Transfer the cooled reaction mixture to a 250 mL separatory funnel.

Water Wash: Add 50 mL of cold water to the separatory funnel. Shake the funnel gently,
venting frequently to release any pressure buildup. Allow the layers to separate and discard
the lower aqueous layer.

Neutralization: Slowly add 50 mL of a saturated sodium bicarbonate solution to the organic
layer in the separatory funnel to neutralize the excess sulfuric and propanoic acids. Swirl
gently at first, as carbon dioxide gas will be evolved. Stopper and shake the funnel, venting
frequently. Continue washing until the aqueous layer is no longer acidic (test with pH paper).
Discard the agueous layer.

Brine Wash: Wash the organic layer with 50 mL of saturated sodium chloride (brine) solution
to remove any remaining dissolved water and water-soluble impurities. Discard the aqueous
brine layer.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of
anhydrous sodium sulfate to dry the crude ester. Swirl the flask occasionally for 10-15
minutes. The ester is dry when the drying agent no longer clumps together.
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o Decanting: Carefully decant or filter the dried liquid into a clean, dry round-bottom flask
suitable for distillation.

Purification

« Distillation: Purify the crude isobutyl propionate by simple distillation.

e Collection: Collect the fraction that boils between 135-137 °C. The boiling point of pure
isobutyl propionate is approximately 136 °C.

Characterization

o Appearance: Colorless liquid with a fruity, rum-like odor.[2][3][8]

e FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum should show a
characteristic strong C=0 (ester) stretch around 1740 cm~! and C-O stretches in the 1100-
1300 cm~1 region. The absence of a broad O-H stretch from the starting alcohol and
carboxylic acid indicates the purity of the product.

e IH NMR (Proton Nuclear Magnetic Resonance Spectroscopy): The H NMR spectrum
provides structural confirmation. Expected signals include a triplet for the methyl protons of
the propionyl group, a quartet for the methylene protons of the propionyl group, a doublet for
the methyl protons of the isobutyl group, a multiplet for the methine proton of the isobutyl
group, and a doublet for the methylene protons attached to the ester oxygen.[9]

e GC (Gas Chromatography): GC analysis can be used to determine the purity of the final
product. A single major peak should be observed for pure isobutyl propionate.

Data Presentation
Physical Properties of Isobutyl Propionate
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Property Value

Chemical Formula C7H1402

Molar Mass 130.18 g/mol [8]
Appearance Colorless liquid[2][8]
Odor Fruity, rum-like[1][2]
Boiling Point ~136 °C

Density ~0.869 g/mL at 25 °C
Refractive Index ~1.397 at 20 °C

Reaction Data

Parameter Value

Moles of Isobutanol 0.20 mol (Excess)

Moles of Propanoic Acid 0.10 mol (Limiting Reagent)
Theoretical Yield 13.02 g

Expected % Yield 60-80%

Safety Precautions

o Flammability: Isobutyl propionate is a flammable liquid and vapor.[10][11] Keep away from
heat, sparks, open flames, and other ignition sources.[12][13][14] Use explosion-proof
electrical equipment.[10][11][14]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[10][11][13]

o Handling: Handle all chemicals in a well-ventilated fume hood. Avoid inhalation of vapors and
contact with skin and eyes.[11][13]

o Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material
(e.g., sand or vermiculite) and dispose of it properly.[12]
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o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water.[10][13]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[10][13]
o Inhalation: Move the person to fresh air.[10][13]
o Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10][13]

o In all cases of exposure, seek medical attention if symptoms persist.[10][13]

Visualization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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